5-cyclopropyl-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H18N2O4/c1-8-5-11(9(2)20-8)13(18)7-16-15(19)12-6-14(21-17-12)10-3-4-10/h5-6,10,13,18H,3-4,7H2,1-2H3,(H,16,19)
• InChI Key: BTQXMDIVWFYBIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C2=NOC(=C2)C3CC3)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

5-cyclopropyl-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.
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Scientific Research Applications

Isoxazole Compounds and Their Chemical Properties

Isoxazole derivatives, including compounds structurally similar to 5-cyclopropyl-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide, have been extensively studied for their unique chemical properties and applications in scientific research. These studies encompass the synthesis and characterization of various isoxazole compounds, exploring their potential in diverse fields such as agriculture, medicinal chemistry, and materials science.

One significant area of research involves the chemoselective synthesis of isoxazole derivatives, highlighting their potential in developing insecticidal agents. For instance, a collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides was prepared, demonstrating the versatility of isoxazole compounds in agricultural applications (G. Yu et al., 2009).

Heterocyclic Chemistry and Biological Applications

The study of heterocyclic compounds, particularly isoxazoles, is a rich field that intersects with the development of novel pharmaceuticals and bioactive molecules. For example, research into heterocyclic GABA agonists, including isoxazole derivatives, has contributed to our understanding of neuroactive compounds, showcasing the potential of isoxazoles in neuroscience and pharmacology (L. Brehm et al., 1983).

Antimicrobial and Antiviral Research

Isoxazole derivatives have also been evaluated for their antimicrobial and antiviral properties. Novel isoxazole compounds have been synthesized and tested against various pathogens, demonstrating significant bioactivity. This research not only expands the arsenal of antimicrobial and antiviral agents but also provides a deeper understanding of the structure-activity relationships that govern the efficacy of isoxazole compounds (Yasser H. Zaki et al., 2016).